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Compound of Interest

Compound Name: 9-Bromo-10-phenylanthracene

Cat. No.: B179275 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of 9-Bromo-10-phenylanthracene (CAS No. 23674-20-6). Adherence to these procedures is

critical for ensuring laboratory safety and proper disposal.

Hazard Identification and Personal Protective
Equipment (PPE)
9-Bromo-10-phenylanthracene is a chemical that requires careful handling due to its potential

health hazards. The primary routes of exposure are inhalation, ingestion, and skin or eye

contact.

Summary of Hazards:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b179275?utm_src=pdf-interest
https://www.benchchem.com/product/b179275?utm_src=pdf-body
https://www.benchchem.com/product/b179275?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Classification Description

Acute Oral Toxicity Harmful if swallowed.[1][2]

Skin Corrosion/Irritation Causes skin irritation.[2]

Serious Eye Damage/Irritation Causes serious eye irritation.[1][2]

Respiratory Irritation May cause respiratory irritation.[2][3]

Aquatic Hazard (Chronic)
May cause long lasting harmful effects to

aquatic life.[1]

To mitigate these risks, the following Personal Protective Equipment (PPE) is mandatory when

handling this compound.

Recommended Personal Protective Equipment (PPE):
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PPE Category Item
Specifications and
Recommendations

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for tears or punctures before

use. Dispose of contaminated

gloves after use in accordance

with good laboratory practices.

[3]

Eye and Face Protection
Safety goggles and/or face

shield

Chemical splash goggles that

meet ANSI Z87.1 standards

are required. A face shield

should be worn over goggles

when there is a risk of

splashing.[2]

Body Protection Laboratory coat

A flame-resistant or 100%

cotton lab coat should be worn

and fully buttoned to provide a

barrier against splashes and

skin contact.

Respiratory Protection Respirator (if necessary)

Work should be conducted in a

well-ventilated area, preferably

within a chemical fume hood,

to avoid inhalation of dust. If

engineering controls are

insufficient, a NIOSH-approved

respirator (e.g., N95 or P95 for

dust) may be required.[2][3]

Operational and Disposal Plan
A systematic approach to handling and disposal is crucial for safety and environmental

protection.

Step-by-Step Handling and Disposal Protocol:
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Preparation:

Ensure a chemical fume hood is operational.

Verify that an eyewash station and safety shower are accessible.[2]

Don all required PPE as detailed in the table above.

Handling:

Conduct all manipulations, including weighing and transferring, within the fume hood to

minimize inhalation exposure.

Avoid the formation of dust.[3]

Use a spatula or other appropriate tools for transferring the solid material.

Keep the container tightly closed when not in use.[2]

In Case of a Spill:

Evacuate personnel from the immediate area.

For small spills, use an inert absorbent material to sweep up the solid.

Place the absorbed material into a sealed, labeled container for hazardous waste

disposal.[3]

Avoid creating dust during cleanup.[3]

Disposal:

Solid Waste: Collect any unused 9-Bromo-10-phenylanthracene and contaminated

disposable items (e.g., gloves, weigh boats) in a designated, sealed, and clearly labeled

hazardous waste container.

Liquid Waste: Solutions containing 9-Bromo-10-phenylanthracene should be collected in

a separate, labeled hazardous waste container for halogenated organic waste.
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Disposal Method: All waste must be disposed of through an approved waste disposal

plant.[2] Do not dispose of it in drains or waterways.

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Consult a physician if

symptoms persist.[2][3]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. Remove

contaminated clothing. If skin irritation persists,

consult a physician.[2][3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes. If

eye irritation persists, get medical

advice/attention.[2][3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[2][3]

Experimental Protocol Workflow
The following diagram illustrates the logical workflow for the safe handling of 9-Bromo-10-
phenylanthracene.
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Caption: Workflow for Safe Handling of 9-Bromo-10-phenylanthracene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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